1-(indolin-1-yl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-(1-propylindol-3-yl)sulfonylethanone
• InChI: InChI=1S/C21H22N2O3S/c1-2-12-22-14-20(17-8-4-6-10-19(17)22)27(25,26)15-21(24)23-13-11-16-7-3-5-9-18(16)23/h3-10,14H,2,11-13,15H2,1H3
• InChI Key: QZWDRTSCVPJOMM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

1-(indolin-1-yl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)ethanone is a chemical compound that belongs to the class of indole-based synthetic compounds. It has been extensively studied for its potential use in scientific research applications due to its unique properties.

Scientific Research Applications

Synthesis Techniques and Applications

A study by Brahmachari & Banerjee (2014) demonstrated the facile and one-pot synthesis of 3,3-bis(indol-3-yl)indolin-2-ones and 2,2-bis(indol-3-yl)acenaphthylen-1(2H)-one derivatives. This method leverages sulfamic acid as an organo-catalyst in aqueous ethanol at room temperature, highlighting its eco-friendliness, excellent yields, and high atom-economy. Such compounds are noted for their pharmaceutical relevance, suggesting potential utility in drug development processes (Brahmachari & Banerjee, 2014).

Antimicrobial and Antifungal Activities

Research into novel 1H-indole derivatives synthesized from indole and chloroacetylchloride revealed significant antimicrobial and antifungal activities. These compounds, characterized by various spectroscopic methods, exhibited considerable effectiveness against Aspergillus niger, Candida albicans, Bacillus subtilis, and Escherichia coli, using standard drugs for comparison. This indicates the potential for these derivatives in developing new antimicrobial and antifungal agents (Letters in Applied NanoBioScience, 2020).

Synthetic Methodologies and Chemical Transformations

Liu et al. (2017) reported the synthesis of 3-((arylsulfonyl)methyl)indolin-2-ones via sulfur dioxide insertion, starting from anilines, N-arylacrylamides, and DABCO·(SO2)2. This one-pot reaction, under mild conditions, efficiently produced sulfonated oxindoles, showcasing the utility of anilines as aryl sources and the role of sulfonyl radicals as key intermediates. The broad reaction scope and good yields underline the versatility of this method in synthesizing sulfonated oxindole derivatives (Liu et al., 2017).

Ahuja & Siddiqui (2014) explored the synthesis of indole C-3 substituted 5-amino-6-(5-substituted-2-phenyl-1H-indol-1-yl)-4,5-dihydro-1,2,4-triazine-3(2H)-thione derivatives, aiming to identify new anticonvulsant agents. One derivative showed significant activity in the maximal electroshock test, suggesting the potential of these compounds in anticonvulsant drug development (Ahuja & Siddiqui, 2014).